3-(4-Iodophenyl)-2-mercapto-(Z)-2-propenoic acid

• CAS No.: 179528-45-1
• Product Name: 3-(4-Iodophenyl)-2-mercapto-(Z)-2-propenoic acid
• Molecular Formula: C9H7IO2S
• Molecular Weight: 306.12 g/mol
• IUPAC Name: (Z)-3-(4-iodophenyl)-2-sulfanylprop-2-enoic acid
• Standard InChI: InChI=1S/C9H7IO2S/c10-7-3-1-6(2-4-7)5-8(13)9(11)12/h1-5,13H,(H,11,12)/b8-5-
• Standard InChIKey: DJCVSFWGKYHMKH-YVMONPNESA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C(/C(=O)O)\S)I
• SMILES: C1=CC(=CC=C1C=C(C(=O)O)S)I
• Canonical SMILES: C1=CC(=CC=C1C=C(C(=O)O)S)I
• Appearance: Solid powder
• Description: (Z)-3-(4-iodophenyl)-2-mercaptoacrylic acid is an organoiodine compound that is acrylic acid in which the vinylic hydrogens at positions 2 and 3 are replaced by mercapto and 4-iodophenyl groups respectively (the Z geoisomer). It has a role as a calpain inhibitor and an apoptosis inhibitor. It is an organoiodine compound, a member of cinnamic acids and a thioenol. It derives from a trans-cinnamic acid.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-(4-iodophenyl)-2-mercapto-(Z)-2-propenoic acid; PD 150606; PD-150606; PD150606
• Reference: 1: Luo T, Yue R, Hu H, Zhou Z, Yiu KH, Zhang S, Xu L, Li K, Yu Z. PD150606 protects against ischemia/reperfusion injury by preventing μ-calpain-induced mitochondrial apoptosis. Arch Biochem Biophys. 2015 Nov 15;586:1-9. doi: 10.1016/j.abb.2015.06.005. PubMed PMID: 26091952.; 2: Ding ZJ, Chen X, Tang XX, Wang X, Song YL, Chen XD, Mi WJ, Wang J, Lin Y, Chen FQ, Qiu JH. Calpain inhibitor PD150606 attenuates glutamate induced spiral ganglion neuron apoptosis through apoptosis inducing factor pathway in vitro. PLoS One. 2015 Apr 15;10(4):e0123130. doi: 10.1371/journal.pone.0123130. PubMed PMID: 25874633; PubMed Central PMCID: PMC4398365.; 3: Low KE, Karunan Partha S, Davies PL, Campbell RL. Allosteric inhibitors of calpains: Reevaluating inhibition by PD150606 and LSEAL. Biochim Biophys Acta. 2014 Dec;1840(12):3367-73. doi: 10.1016/j.bbagen.2014.08.014. PubMed PMID: 25196359.; 4: Farkas B, Tantos A, Schlett K, Világi I, Friedrich P. Ischemia-induced increase in long-term potentiation is warded off by specific calpain inhibitor PD150606. Brain Res. 2004 Oct 22;1024(1-2):150-8. PubMed PMID: 15451377.; 5: Chatterjee PK, Todorovic Z, Sivarajah A, Mota-Filipe H, Brown PA, Stewart KN, Mazzon E, Cuzzocrea S, Thiemermann C. Inhibitors of calpain activation (PD150606 and E-64) and renal ischemia-reperfusion injury. Biochem Pharmacol. 2005 Apr 1;69(7):1121-31. PubMed PMID: 15763548.; 6: Xu W, Yao K, Wang KJ, Wu RY, Sun ZH. [Prevention of oxidative cataract by PD150606 - an inhibitor of calpains]. Zhonghua Yan Ke Za Zhi. 2003 Jul;39(7):400-5. Chinese. PubMed PMID: 12921669.; 7: Weijun T, Zhenshun C, Qiuyue T, Ting W, Min L, Li Z. [Transforming growth factor-β1 induces epithelial-mesenchymal transition in A549 cells by up-regulating expression of calpain]. Zhonghua Jie He He Hu Xi Za Zhi. 2015 Mar;38(3):202-5. Chinese. PubMed PMID: 26269309.; 8: Van den Bosch L, Van Damme P, Vleminckx V, Van Houtte E, Lemmens G, Missiaen L, Callewaert G, Robberecht W. An alpha-mercaptoacrylic acid derivative (PD150606) inhibits selective motor neuron death via inhibition of kainate-induced Ca2+ influx and not via calpain inhibition. Neuropharmacology. 2002 Apr;42(5):706-13. PubMed PMID: 11985829.; 9: Ali MA, Stepanko A, Fan X, Holt A, Schulz R. Calpain inhibitors exhibit matrix metalloproteinase-2 inhibitory activity. Biochem Biophys Res Commun. 2012 Jun 22;423(1):1-5. doi: 10.1016/j.bbrc.2012.05.005. PubMed PMID: 22575511.; 10: Roseblade A, Luk F, Ung A, Bebawy M. Targeting microparticle biogenesis: a novel approach to the circumvention of cancer multidrug resistance. Curr Cancer Drug Targets. 2015;15(3):205-14. PubMed PMID: 25714701.; 11: Shang K, Zhang J, Amna T, Yang J, Cheng X, Zhang C, Hwang I. Attenuation of cellular toxicity by calpain inhibitor induced by bacterial endotoxin: a mechanistic study using muscle precursor cells as a model system. Mol Biol Rep. 2015 Aug;42(8):1281-8. doi: 10.1007/s11033-015-3869-7. PubMed PMID: 25813209.; 12: Shenkman BS, Belova SP, Lomonosova YN, Kostrominova TY, Nemirovskaya TL. Calpain-dependent regulation of the skeletal muscle atrophy following unloading. Arch Biochem Biophys. 2015 Oct 15;584:36-41. doi: 10.1016/j.abb.2015.07.011. PubMed PMID: 26297661.; 13: Colunga A, Bollino D, Schech A, Aurelian L. Calpain-dependent clearance of the autophagy protein p62/SQSTM1 is a contributor to ΔPK oncolytic activity in melanoma. Gene Ther. 2014 Apr;21(4):371-8. doi: 10.1038/gt.2014.6. PubMed PMID: 24553345; PubMed Central PMCID: PMC3975656.; 14: Yamaguchi T, Yoneyama M, Hinoi E, Ogita K. Involvement of calpain in 4-hydroxynonenal-induced disruption of gap junction-mediated intercellular communication among fibrocytes in primary cultures derived from the cochlear spiral ligament. J Pharmacol Sci. 2015 Oct;129(2):127-34. doi: 10.1016/j.jphs.2015.09.005. PubMed PMID: 26499182.; 15: Chang H, Sheng JJ, Zhang L, Yue ZJ, Jiao B, Li JS, Yu ZB. ROS-Induced Nuclear Translocation of Calpain-2 Facilitates Cardiomyocyte Apoptosis in Tail-Suspended Rats. J Cell Biochem. 2015 Oct;116(10):2258-69. doi: 10.1002/jcb.25176. PubMed PMID: 25820554.; 16: Rothe J, Wakileh M, Dreißiger K, Weber H. The flavonoid beverage Haelan 951 induces growth arrest and apoptosis in pancreatic carcinoma cell lines in vitro. BMC Complement Altern Med. 2015 Jul 3;15:212. doi: 10.1186/s12906-015-0734-0. PubMed PMID: 26138287; PubMed Central PMCID: PMC4490641.; 17: Li H, Nepal RM, Martin A, Berger SA. Induction of apoptosis in Eμ-myc lymphoma cells in vitro and in vivo through calpain inhibition. Exp Hematol. 2012 Jul;40(7):548-563.e2. doi: 10.1016/j.exphem.2012.02.002. PubMed PMID: 22366408.; 18: Hossain S, Liu HN, Fragoso G, Almazan G. Agonist-induced down-regulation of AMPA receptors in oligodendrocyte progenitors. Neuropharmacology. 2014 Apr;79:506-14. doi: 10.1016/j.neuropharm.2013.12.020. PubMed PMID: 24412648.; 19: Li X, Luo R, Chen R, Song L, Zhang S, Hua W, Chen H. Cleavage of IκBα by calpain induces myocardial NF-κB activation, TNF-α expression, and cardiac dysfunction in septic mice. Am J Physiol Heart Circ Physiol. 2014 Mar;306(6):H833-43. doi: 10.1152/ajpheart.00893.2012. PubMed PMID: 24441549.; 20: Chang H, Zhang L, Xu PT, Li Q, Sheng JJ, Wang YY, Chen Y, Zhang LN, Yu ZB. Nuclear translocation of calpain-2 regulates propensity toward apoptosis in cardiomyocytes of tail-suspended rats. J Cell Biochem. 2011 Feb;112(2):571-80. doi: 10.1002/jcb.22947. PubMed PMID: 21268078.
• PubChem Compound: 9839500
• Last Modified: Nov 11 2021